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Compound of Interest

Compound Name: Potassium hydrogen oxalate

Cat. No.: B091296

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of
potassium hydrogen oxalate single crystals, a material of interest for its nonlinear optical
(NLO) properties. The following sections detail the experimental protocols, present key
guantitative data in a structured format, and illustrate the synthesis workflow.

Introduction

Potassium hydrogen oxalate, specifically its dihydrate form (KHC204-H2C204:2H20), often
referred to as potassium tetraoxalate or Potassium Hydrogen Oxalate Dihydrate (PHODH), is
a semi-organic material that can be synthesized to form high-quality single crystals.[1] These
crystals are noted for their applications in nonlinear optics.[1][2] The synthesis primarily
involves the reaction of oxalic acid and potassium hydroxide, followed by a crystallization
process, most commonly the slow evaporation solution growth technique.[1][2]

Synthesis and Crystal Growth Methodology

The synthesis of potassium hydrogen oxalate single crystals is a two-stage process: the
initial chemical synthesis of the compound followed by the growth of single crystals from a
supersaturated solution.
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Chemical Synthesis of Potassium Hydrogen Oxalate
Dihydrate

The initial synthesis involves the reaction of oxalic acid (H2C204) and potassium hydroxide
(KOH) in a 2:1 molar ratio in an aqueous solution.[1]

Experimental Protocol:

o Reactant Preparation: Weigh stoichiometric amounts of oxalic acid dihydrate and potassium
hydroxide. For example, dissolve two moles of oxalic acid dihydrate for every one mole of
potassium hydroxide in deionized water.

e Reaction: In a beaker, dissolve the weighed oxalic acid dihydrate in a minimal amount of
deionized water with gentle stirring. Separately, dissolve the potassium hydroxide in
deionized water.

e Mixing: Slowly add the potassium hydroxide solution to the oxalic acid solution while stirring
continuously. The reaction is as follows: 2(H2C204) + KOH + H20 -
KHC204-H2C204:2H20[1]

» Precipitation: Allow the resulting solution to stand undisturbed at room temperature. After a
few days, the raw material of Potassium Hydrogen Oxalate Dihydrate will precipitate at the
bottom of the beaker.[1]

e |solation: Decant the supernatant liquid and collect the precipitated raw material.

Single Crystal Growth by Slow Evaporation

The slow evaporation technique is a widely used method for growing high-quality single
crystals from a solution. This method relies on the gradual increase in solute concentration as
the solvent evaporates, leading to the formation of well-defined crystals.

Experimental Protocol:

o Preparation of Saturated Solution: Prepare a saturated solution of the synthesized
potassium hydrogen oxalate dihydrate in deionized water at room temperature. This is
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achieved by adding the synthesized powder to the water and stirring until no more solute
dissolves.

Filtration: Filter the saturated solution at least twice using a high-quality filter paper (e.qg.,
Whatman filter paper) to remove any suspended impurities or undissolved particles.[1]

Crystallization: Transfer the filtered solution into a clean, undisturbed container (e.g., a
beaker or petri dish) and cover it with a perforated sheet (e.g., paraffin paper with small
holes) to allow for slow evaporation of the solvent at a constant room temperature.

Crystal Harvesting: Good quality, optically transparent single crystals will form over a period
of several days to weeks.[1] For instance, small crystals can be harvested after a growth
period of three weeks.[1]

Recrystallization (Optional but Recommended): To improve the purity and quality of the
crystals, a recrystallization process can be performed. This involves dissolving the harvested
crystals in a fresh solvent to create a new saturated solution and repeating the slow
evaporation process. This can be repeated multiple times for higher purity.[1]

Data Presentation

The following tables summarize the key quantitative data reported for potassium hydrogen
oxalate dihydrate single crystals.

Table 1: Crystallographic Data
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Parameter Value Reference
Crystal System Triclinic [1]
Space Group P1 [1]
a 6.3522 A [1]
b 7.0164 A [1]
c 10.5850 A [1]
a 93.829° [1]
B 100.115° [1]
y 101.372° [1]
Volume 452.8 A3 [1]
Table 2: Optical Properties
Parameter Value Reference
UV Cut-off Wavelength 256 nm [11[3]
Transparency ~80% in the visible region [11[3]
Optical Band Gap (EQ) 4.85 eV [1]
Table 3: Thermal Properties
Parameter Value Reference

Thermal Stability

Stable up to 288 °C

[1](3]

Melting Point

288 °C

[1]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the synthesis and crystal growth process.
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Caption: Experimental workflow for the synthesis and characterization of potassium hydrogen
oxalate single crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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